2,6-dimethylheptan-1-amine hydrochloride
Overview
Description
2,6-Dimethylheptan-1-amine hydrochloride (2,6-DMH-HCl) is an organic compound that is widely used in scientific research. It is a secondary amine, which means that it has two alkyl groups attached to the nitrogen atom. The hydrochloride salt form of 2,6-DMH-HCl has been used in a variety of laboratory experiments due to its unique properties.
Mechanism of Action
2,6-dimethylheptan-1-amine hydrochloride acts as a substrate for enzymes that catalyze the hydrolysis of amide bonds. It has also been shown to interact with cell membrane receptors and to affect cell signaling pathways.
Biochemical and Physiological Effects
2,6-dimethylheptan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, to affect the permeability of cell membranes, and to affect the activity of certain cell signaling pathways. It has also been shown to have an effect on the release of neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
2,6-dimethylheptan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, it is easily synthesized, and it is highly soluble in water. It is also a relatively stable compound and does not degrade easily. However, it can be toxic in high concentrations and should be handled with caution.
Future Directions
There are several potential future directions for the use of 2,6-dimethylheptan-1-amine hydrochloride in scientific research. It could be used as a substrate in enzyme kinetics studies to better understand enzyme function. It could also be used to study the effects of amines on cell signaling pathways and the effects of amines on cell membranes. Additionally, it could be used to study the effects of amines on neurotransmitter release and to develop new drug therapies. Finally, it could be used to develop new methods of organic synthesis.
Synthesis Methods
2,6-dimethylheptan-1-amine hydrochloride is synthesized from a reaction between 2,6-dimethylheptan-1-ol and hydrochloric acid. The reaction involves the protonation of the hydroxyl group, followed by a dehydration reaction to form the amine. The reaction yields a white solid, which is then purified by recrystallization in water.
Scientific Research Applications
2,6-dimethylheptan-1-amine hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate in enzyme kinetics studies, as a reagent in organic synthesis, and as a ligand in binding studies. It has also been used to study the effects of amine-containing compounds on cell membranes and the effects of amines on cell signaling pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethylheptan-1-amine hydrochloride involves the reaction of 2,6-dimethylheptan-1-amine with hydrochloric acid.", "Starting Materials": [ "2,6-dimethylheptan-1-amine", "Hydrochloric acid" ], "Reaction": [ "Add 2,6-dimethylheptan-1-amine to a round-bottom flask", "Slowly add hydrochloric acid to the flask while stirring", "Heat the mixture to reflux for several hours", "Allow the mixture to cool to room temperature", "Filter the resulting solid and wash with cold water", "Dry the solid under vacuum to obtain 2,6-dimethylheptan-1-amine hydrochloride" ] } | |
CAS RN |
2763776-61-8 |
Product Name |
2,6-dimethylheptan-1-amine hydrochloride |
Molecular Formula |
C9H22ClN |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
